Cas no 89032-19-9 (2-Pyridinecarboxylic acid, 4,6-bis(1,1-dimethylethyl)-)
89032-19-9 structure
Product Name:2-Pyridinecarboxylic acid, 4,6-bis(1,1-dimethylethyl)-
CAS No:89032-19-9
MF:C14H21NO2
MW:235.32204413414
CID:615150
PubChem ID:13244750
Update Time:2025-04-19
2-Pyridinecarboxylic acid, 4,6-bis(1,1-dimethylethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Pyridinecarboxylic acid, 4,6-bis(1,1-dimethylethyl)-
- 4,6-ditert-butylpyridine-2-carboxylic acid
- 4,6-Di-tert-butylpyridine-2-carboxylic acid
- 89032-19-9
- DTXSID40531545
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- Inchi: 1S/C14H21NO2/c1-13(2,3)9-7-10(12(16)17)15-11(8-9)14(4,5)6/h7-8H,1-6H3,(H,16,17)
- InChI Key: YGGDRTHFMRSNCV-UHFFFAOYSA-N
- SMILES: OC(C1=CC(=CC(C(C)(C)C)=N1)C(C)(C)C)=O
Computed Properties
- Exact Mass: 235.157228913g/mol
- Monoisotopic Mass: 235.157228913g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 286
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 50.2Ų
2-Pyridinecarboxylic acid, 4,6-bis(1,1-dimethylethyl)- Related Literature
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
89032-19-9 (2-Pyridinecarboxylic acid, 4,6-bis(1,1-dimethylethyl)-) Related Products
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